Cas no 1443339-80-7 (3-(iso-Butylthio)benzoyl chloride)

• Product Name: 3-(iso-Butylthio)benzoyl chloride
• CAS No: 1443339-80-7
• MF: C₁₁H₁₃ClOS
• MW: 228.738321065903
• MDL: MFCD22373003
• CID: 5180196
• Update Time: 2026-03-05

3-(iso-Butylthio)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(iso-Butylthio)benzoyl chloride

• MDL： MFCD22373003
• Inchi： 1S/C11H13ClOS/c1-8(2)7-14-10-5-3-4-9(6-10)11(12)13/h3-6,8H,7H2,1-2H3
• InChI Key： KVQJMQFFBZGZOO-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=CC(SCC(C)C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 3-(iso-Butylthio)benzoyl chloride

Introduction to 3-(iso-Butylthio)benzoyl chloride (CAS No. 1443339-80-7)

3-(iso-Butylthio)benzoyl chloride is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1443339-80-7, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development. The presence of the iso-butylthio group and the benzoyl chloride moiety imparts distinct reactivity, making it a valuable intermediate in various chemical transformations.

The benzoyl chloride portion of the molecule is well-known for its ability to participate in acylation reactions, which are fundamental in the synthesis of pharmaceuticals and agrochemicals. This reactivity is harnessed in numerous synthetic pathways, where it serves as a key building block for more complex molecules. The iso-butylthio group, on the other hand, introduces a sulfur-containing moiety that can influence the electronic properties and metabolic pathways of the resulting compounds. This dual functionality makes 3-(iso-Butylthio)benzoyl chloride a compound of great interest in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, many of which rely on small-molecule inhibitors that modulate biological pathways. Compounds like 3-(iso-Butylthio)benzoyl chloride play a crucial role in this landscape by serving as precursors to bioactive molecules. For instance, derivatives of this compound have been explored in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The ability to fine-tune the structure of these derivatives allows for the optimization of pharmacokinetic and pharmacodynamic properties, enhancing their therapeutic efficacy.

The synthetic utility of 3-(iso-Butylthio)benzoyl chloride extends beyond pharmaceutical applications. It is also widely used in materials science, particularly in the development of advanced polymers and coatings. The benzoyl chloride moiety can undergo polymerization reactions, leading to the formation of high-performance materials with tailored properties. Additionally, the sulfur-containing group can enhance the adhesion and durability of these materials when used in industrial coatings.

Recent advancements in computational chemistry have further highlighted the importance of 3-(iso-Butylthio)benzoyl chloride in drug discovery. Molecular modeling studies have demonstrated its potential as a scaffold for designing novel therapeutic agents. By leveraging computational tools, researchers can predict how modifications to this compound might affect its biological activity. This approach has led to the identification of new lead compounds that are being investigated for their potential use in treating neurological disorders and infectious diseases.

The environmental impact of chemical synthesis is another critical consideration when evaluating compounds like 3-(iso-Butylthio)benzoyl chloride. Efforts are ongoing to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes, for example, have been employed to improve the efficiency of reactions involving this compound. Such innovations not only enhance sustainability but also make large-scale production more economically viable.

In conclusion, 3-(iso-Butylthio)benzoyl chloride (CAS No. 1443339-80-7) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an invaluable tool in pharmaceutical research, materials science, and environmental chemistry. As our understanding of its properties continues to evolve, so too will its role in advancing scientific and industrial progress.